Cas no 1007455-21-1 (2-Bromo-4-fluoro-5-methoxybenzoic acid)

2-Bromo-4-fluoro-5-methoxybenzoic acid structure

1007455-21-1 structure

Product Name:2-Bromo-4-fluoro-5-methoxybenzoic acid

CAS No:1007455-21-1

MF:C₈H₆BrFO₃

MW:249.033845424652

MDL:MFCD13193242

CID:1095495

Update Time:2025-04-20

2-Bromo-4-fluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-fluoro-5-methoxybenzoic acid
- MDL： MFCD13193242
- Inchi： 1S/C8H6BrFO3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,1H3,(H,11,12)
- InChI Key： HECJSMILDFGZPA-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1C(=O)O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2

Experimental Properties

Density: 1.701±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.2 g/l) (25 º C),

2-Bromo-4-fluoro-5-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM160763-1g	2-Bromo-4-fluoro-5-methoxybenzoic acid	1007455-21-1	95%	1g	$380	2021-06-16
Alichem	A019065049-1g	2-Bromo-4-fluoro-5-methoxybenzoic acid	1007455-21-1	95%	1g	$527.80	2023-09-04
Chemenu	CM160763-1g	2-Bromo-4-fluoro-5-methoxybenzoic acid	1007455-21-1	95%	1g	$380	2022-06-14
Apollo Scientific	PC903899-1g	2-Bromo-4-fluoro-5-methoxybenzoic acid	1007455-21-1	95%	1g	£722.00	2023-09-02
abcr	AB290943-250 mg	2-Bromo-4-fluoro-5-methoxybenzoic acid, 97%; .	1007455-21-1	97%	250 mg	€96.80	2023-07-20
abcr	AB290943-1 g	2-Bromo-4-fluoro-5-methoxybenzoic acid, 97%; .	1007455-21-1	97%	1 g	€150.40	2023-07-20
abcr	AB290943-5 g	2-Bromo-4-fluoro-5-methoxybenzoic acid, 97%; .	1007455-21-1	97%	5 g	€365.00	2023-07-20
Matrix Scientific	116099-500mg	2-Bromo-4-fluoro-5-methoxybenzoic acid, >97%	1007455-21-1	>97%	500mg	$406.00	2023-09-10
eNovation Chemicals LLC	D656964-1g	2-Bromo-4-fluoro-5-methoxybenzoic acid	1007455-21-1	95%	1g	$225	2024-06-05
eNovation Chemicals LLC	Y0995493-5g	2-BroMo-4-fluoro-5-Methoxybenzoicacid	1007455-21-1	95%	5g	$910	2024-08-02

2-Bromo-4-fluoro-5-methoxybenzoic acid Related Literature

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4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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